Cas no 922818-84-6 (3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea)

• Product Name: 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea
• CAS No: 922818-84-6
• MF: C₁₃H₁₆N₄O₃S₂
• MW: 340.421139717102
• CID: 5505561
• Update Time: 2025-10-21

3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)-
• 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea

• Inchi： 1S/C13H16N4O3S2/c1-19-7-8-21-13-17-16-12(22-13)15-11(18)14-9-3-5-10(20-2)6-4-9/h3-6H,7-8H2,1-2H3,(H2,14,15,16,18)
• InChI Key： KREBUHQAGGFSRB-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(SCCOC)S1)C(NC1=CC=C(OC)C=C1)=O

Additional information on 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea

Introduction to 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea (CAS No. 922818-84-6)

3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 922818-84-6, belongs to the class of thiadiazole derivatives, which are well-known for their diverse pharmacological properties. The presence of a urea moiety and a methoxyphenyl group further enhances its structural complexity and functionality, making it a promising candidate for further investigation.

The thiadiazole core in this molecule is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Thiadiazole derivatives are known to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of novel therapeutic agents. The sulfanyl group attached to the thiadiazole ring introduces additional reactivity and potential for biological activity modulation. This structural feature has been exploited in the design of compounds that exhibit enhanced binding affinity to specific biological targets.

Recent research has highlighted the importance of urea-containing compounds in drug discovery. The urea moiety can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological molecules. In the case of 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea, the urea group is positioned strategically to interact with potential binding sites on biological targets. This has led to investigations into its potential as an inhibitor or modulator of various enzymes and receptors involved in disease pathways.

The 4-methoxyphenyl group in the molecule contributes to its hydrophobicity and may influence its solubility and permeability across biological membranes. This feature is particularly important in drug design, as it can affect the compound's pharmacokinetic properties. Additionally, the methoxy group can participate in hydrogen bonding interactions, further enhancing the compound's ability to bind to biological targets. The combination of these structural elements makes 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea a versatile scaffold for developing new pharmaceuticals.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit antiproliferative effects against certain cancer cell lines. The thiadiazole and urea moieties are known to interfere with key cellular processes such as DNA replication and cell signaling pathways. The presence of the sulfanyl group may also contribute to these effects by modulating enzyme activity or protein-protein interactions. These findings have prompted further investigation into the compound's mechanism of action and potential therapeutic applications.

Moreover, the methoxyphenyl group has been shown to enhance the bioavailability of drugs when incorporated into their structures. This is due to its ability to improve solubility and reduce metabolic degradation. In the context of 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea, this feature may contribute to its stability and efficacy in vivo. The compound's overall structure suggests that it could be a valuable tool for studying various biological processes and developing new treatments for diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of compounds like 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea with biological targets. These computational studies have provided insights into how modifications to the molecule can enhance its potency and selectivity. For instance, optimizing the position and orientation of the urea moiety could improve its interaction with specific enzymes or receptors. Similarly, fine-tuning the structure of the thiadiazole ring could enhance its antimicrobial or anticancer properties.

The development of new pharmaceuticals often involves a multi-step synthesis process to produce compounds like 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea in high purity. Advanced synthetic techniques have been employed to ensure that impurities are minimized and that the final product meets stringent quality standards. These techniques include catalytic reactions, protecting group strategies, and purification methods such as column chromatography or recrystallization. The successful synthesis of this compound highlights the progress being made in synthetic chemistry and its impact on drug discovery.

In conclusion, 3-{5-(2-methoxyethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(4-methoxyphenyl)urea is a structurally complex compound with significant potential for therapeutic applications. Its unique combination of functional groups—thiadiazole ring,sulfanyl group, urea moiety, and methoxyphenyl group—makes it an attractive candidate for further research in pharmaceutical development. Recent studies have suggested that this compound may exhibit desirable biological activities such as antiproliferative effects against cancer cell lines. As research continues in this area,computational chemistry, advanced synthetic techniques,and structural optimization will play crucial roles in unlocking its full therapeutic potential.